Cas no 3312-45-6 (5,12-Naphthacenedione, 1,11-dihydroxy-)

• Product Name: 5,12-Naphthacenedione, 1,11-dihydroxy-
• CAS No: 3312-45-6
• MF: C₁₈H₁₀O₄
• MW: 290.26960515976
• CID: 1455178
• Update Time: 2024-08-25

5,12-Naphthacenedione, 1,11-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 5,12-Naphthacenedione, 1,11-dihydroxy-
• 1,11-dihydroxy-5,12-naphthacenequinone

• Inchi： 1S/C18H10O4/c19-13-7-3-6-11-14(13)18(22)15-12(16(11)20)8-9-4-1-2-5-10(9)17(15)21/h1-8,19,21H
• InChI Key： NAPRMQWBSOKLLT-UHFFFAOYSA-N
• SMILES： C1(O)=C2C(C(=O)C3=C(C2=O)C(O)=C2C(C=CC=C2)=C3)=CC=C1

Computed Properties

• Exact Mass: 290.0579

Experimental Properties

• Density: 1.527±0.06 g/cm3(Predicted)
• Melting Point: 276-278 °C
• Boiling Point: 541.3±40.0 °C(Predicted)
• PSA: 74.6
• pka: 6.22±0.20(Predicted)